Cas no 2287260-61-9 (1-Methyl-5-phenylmethoxycarbonyl-6,7-dihydro-4H-pyrazolo[4,3-c]pyridine-4-carboxylic acid)

• Product Name: 1-Methyl-5-phenylmethoxycarbonyl-6,7-dihydro-4H-pyrazolo[4,3-c]pyridine-4-carboxylic acid
• CAS No: 2287260-61-9
• MF: C₁₆H₁₇N₃O₄
• MW: 315.323883771896
• CID: 6284055
• PubChem ID: 137942325
• Update Time: 2025-05-24

1-Methyl-5-phenylmethoxycarbonyl-6,7-dihydro-4H-pyrazolo[4,3-c]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2287260-61-9
• 1-Methyl-5-phenylmethoxycarbonyl-6,7-dihydro-4H-pyrazolo[4,3-c]pyridine-4-carboxylic acid
• EN300-6747393
• 5-[(benzyloxy)carbonyl]-1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxylic acid

• Inchi： 1S/C16H17N3O4/c1-18-13-7-8-19(14(15(20)21)12(13)9-17-18)16(22)23-10-11-5-3-2-4-6-11/h2-6,9,14H,7-8,10H2,1H3,(H,20,21)
• InChI Key： QHPBLOFGKVEJMQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC2=C(C=NN2C)C1C(=O)O)=O

Computed Properties

• Exact Mass: 315.12190603g/mol
• Monoisotopic Mass: 315.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-Methyl-5-phenylmethoxycarbonyl-6,7-dihydro-4H-pyrazolo[4,3-c]pyridine-4-carboxylic acid

1-Methyl-5-phenylmethoxycarbonyl-6,7-dihydro-4H-pyrazolo[4,3-c]pyridine-4-carboxylic acid (CAS No. 2287260-61-9)

The compound 1-Methyl-5-phenylmethoxycarbonyl-6,7-dihydro-4H-pyrazolo[4,3-c]pyridine-4-carboxylic acid, identified by the CAS registry number 2287260-61-9, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrazolo[4,3-c]pyridines, which are known for their unique structural properties and versatile applications in drug design and materials science.

Recent studies have highlighted the importance of pyrazolo[4,3-c]pyridine derivatives in medicinal chemistry. The presence of the phenylmethoxycarbonyl group in this compound suggests its potential as a bioisostere or a prodrug component. This group is often utilized to enhance drug stability and bioavailability. The methyl substitution at position 1 further modulates the electronic properties of the molecule, making it a promising candidate for targeting specific biological pathways.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have employed methodologies such as Suzuki coupling and Stille coupling to construct the pyrazolo[4,3-c]pyridine core. The introduction of the phenylmethoxycarbonyl group has been achieved through esterification reactions, ensuring high yields and purity.

In terms of biological activity, this compound has shown potential as an inhibitor of certain kinases involved in cancer progression. Preclinical studies indicate that it exhibits selective inhibition against oncogenic kinases while maintaining low toxicity profiles. These findings underscore its potential as a lead compound for anti-cancer drug development.

Moreover, the structural versatility of this compound allows for further modifications to optimize its pharmacokinetic properties. Ongoing research is focused on improving its solubility and permeability through rational design strategies. Such advancements could pave the way for its clinical evaluation in the near future.

In conclusion, the compound 1-Methyl-5-phenylmethoxycarbonyl-6,7-dihydro-4H-pyrazolo[4,3-c]pyridine-4-carboxylic acid (CAS No. 2287260-61-9) represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological activity make it a valuable asset for researchers exploring innovative therapeutic solutions.